![molecular formula C21H18N4O3S B216322 methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate](/img/structure/B216322.png)
methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate is not yet fully understood. However, it is believed to exert its effects by inhibiting various enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
This compound has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines and reduce inflammation in animal models.
Advantages and Limitations for Lab Experiments
One of the major advantages of using Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate in lab experiments is its potential to be used as a cancer treatment. Additionally, it has also been found to exhibit anti-inflammatory properties. However, one of the limitations of using this compound in lab experiments is the lack of understanding of its mechanism of action.
Future Directions
There are several potential future directions for the research on Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate. One of the future directions is to further study its mechanism of action to better understand how it exerts its effects. Additionally, it can be studied for its potential use in combination therapy with other cancer treatments. Moreover, it can be studied for its potential use in treating other diseases that involve inflammation.
Synthesis Methods
Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis involves the reaction of 2-aminobenzothiazole, methyl acetoacetate, and 4-methylaniline in the presence of a catalyst. The resulting product is then subjected to further reactions to obtain the final product.
Scientific Research Applications
Methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate has been studied extensively for its potential applications in various fields. It has been found to exhibit significant activity against various cancer cell lines, making it a promising candidate for cancer treatment. Additionally, it has also been studied for its potential use as an anti-inflammatory agent.
properties
Molecular Formula |
C21H18N4O3S |
---|---|
Molecular Weight |
406.5 g/mol |
IUPAC Name |
methyl 2-[(4E)-1-(1,3-benzothiazol-2-yl)-4-[(4-methylanilino)methylidene]-5-oxopyrazol-3-yl]acetate |
InChI |
InChI=1S/C21H18N4O3S/c1-13-7-9-14(10-8-13)22-12-15-17(11-19(26)28-2)24-25(20(15)27)21-23-16-5-3-4-6-18(16)29-21/h3-10,12,22H,11H2,1-2H3/b15-12+ |
InChI Key |
SGYMNXRSPTYGPV-NTCAYCPXSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)N/C=C/2\C(=NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC |
SMILES |
CC1=CC=C(C=C1)NC=C2C(=NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC |
Canonical SMILES |
CC1=CC=C(C=C1)NC=C2C(=NN(C2=O)C3=NC4=CC=CC=C4S3)CC(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.